Cas no 2172249-24-8 (2-(1,3-dioxolan-2-yl)pyrrolidine-1-sulfonyl chloride)

• Product Name: 2-(1,3-dioxolan-2-yl)pyrrolidine-1-sulfonyl chloride
• CAS No: 2172249-24-8
• MF: C₇H₁₂ClNO₄S
• MW: 241.69248008728
• CID: 6307242
• PubChem ID: 165588030
• Update Time: 2025-10-29

2-(1,3-dioxolan-2-yl)pyrrolidine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dioxolan-2-yl)pyrrolidine-1-sulfonyl chloride
• EN300-1612581
• 2172249-24-8

• Inchi： 1S/C7H12ClNO4S/c8-14(10,11)9-3-1-2-6(9)7-12-4-5-13-7/h6-7H,1-5H2
• InChI Key： AEOSQLFRPJYWGQ-UHFFFAOYSA-N
• SMILES： ClS(N1CCCC1C1OCCO1)(=O)=O

Computed Properties

• Exact Mass: 241.0175567g/mol
• Monoisotopic Mass: 241.0175567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.2Ų

Additional information on 2-(1,3-dioxolan-2-yl)pyrrolidine-1-sulfonyl chloride

2-(1,3-Dioxolan-2-yl)pyrrolidine-1-sulfonyl chloride: A Comprehensive Overview

The compound 2-(1,3-dioxolan-2-yl)pyrrolidine-1-sulfonyl chloride, with the CAS number 2172249-24-8, is a significant molecule in the field of organic chemistry. This compound is notable for its unique structure, which combines a pyrrolidine ring with a sulfonyl chloride group and a 1,3-dioxolane substituent. The combination of these functional groups makes it a versatile building block in various chemical reactions and applications.

The sulfonyl chloride group is a highly reactive moiety, often used in the synthesis of sulfonamides and other sulfur-containing compounds. In this compound, the sulfonyl chloride is attached to the pyrrolidine ring at position 1, while the 1,3-dioxolane group is attached at position 2. This arrangement provides the molecule with both steric and electronic properties that are advantageous in many chemical transformations.

Recent studies have highlighted the potential of this compound in the synthesis of bioactive molecules. For instance, researchers have explored its use as an intermediate in the preparation of novel sulfonamide derivatives with potential pharmacological activities. The presence of the 1,3-dioxolane group introduces additional complexity to the molecule, enabling it to participate in more intricate reaction pathways.

In terms of synthesis, this compound can be prepared through various routes. One common method involves the reaction of pyrrolidine with an appropriate sulfonyl chloride precursor, followed by substitution with a dioxolane derivative. The exact conditions and reagents used can significantly influence the yield and purity of the final product. Optimization of these parameters remains an active area of research to improve scalability and cost-effectiveness.

The applications of 2-(1,3-dioxolan-2-yl)pyrrolidine-1-sulfonyl chloride extend beyond organic synthesis. It has been utilized in polymer chemistry as a cross-linking agent due to its ability to form stable bonds under specific conditions. Additionally, its reactivity makes it a valuable reagent in peptide synthesis and other biomolecule constructions.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on identifying enzymes and microbial communities capable of breaking down such compounds under various environmental conditions. These studies aim to develop sustainable methods for waste management and pollution control.

In conclusion, 2-(1,3-dioxolan-2-yl)pyrrolidine-1-sulfonyl chloride (CAS No: 2172249-24-8) is a multifaceted compound with diverse applications across organic chemistry. Its unique structure and reactivity make it an essential tool in modern chemical synthesis. As research continues to uncover new uses and optimize its production methods, this compound will undoubtedly play an increasingly important role in both academic and industrial settings.